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Compound of Interest

Compound Name: BW 245C

CAS No.: 72814-32-5

Cat. No.: B1668152

Get Quote

Executive Safety Summary
BW 245C is a high-affinity, selective agonist for the Prostaglandin D2 receptor (DP1). While

invaluable for research into vascular biology and allergic inflammation, its potency and

physicochemical properties necessitate strict handling protocols.

The Primary Hazard: As a prostaglandin analog, BW 245C is a potent bioactive lipid. The

critical safety concern is not just the compound itself, but its standard reconstitution vehicle:

Dimethyl Sulfoxide (DMSO). DMSO is a permeation enhancer that can carry dissolved

lipophilic drugs directly through the skin and into the bloodstream, bypassing the body's

primary barrier.

Core Directive: Treat BW 245C as a Reproductive Toxin and a Potent Compound. All handling

must occur within a contained environment to prevent inhalation of dust or transdermal

absorption of solutions.

Risk Assessment & The "Solvent-Drag" Effect
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Before handling, researchers must understand the specific risk factors associated with this

workflow.

Hazard Category Specific Risk Mechanism of Action

Biological Potency High

Selective activation of DP1

receptors can induce systemic

vasodilation (hypotension) and

modulate platelet aggregation

[1].

Reproductive Toxicity Suspected

Prostaglandin analogs can

stimulate smooth muscle

contraction; potential risk to

pregnancy and fertility [2].

Physical State Crystalline Solid
Risk of aerosolization/dust

inhalation during weighing.

Solvent Vector DMSO / Ethanol

CRITICAL: DMSO penetrates

standard nitrile gloves in <10

minutes. If BW 245C is

dissolved in DMSO, the

solvent acts as a "Trojan

Horse," delivering the drug

transdermally [3].

Personal Protective Equipment (PPE) Matrix
Standard laboratory PPE is insufficient for BW 245C when in solution. The following matrix

utilizes a Self-Validating Barrier System.

PPE Specifications Table
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Component Minimum Requirement
Technical Rationale &
Selection Logic

Hand Protection

Double-Gloving StrategyInner:

Nitrile (4 mil)Outer: Nitrile

(Extended Cuff, 5-8 mil)

Why: DMSO degrades thin

nitrile. The outer glove acts as

a sacrificial layer. The inner

glove provides a secondary

barrier and visual contrast to

detect breaches. Protocol:

Change outer gloves

immediately upon any splash.

Respiratory

Engineering Control

Primary(Class II BSC or Fume

Hood)

Why: N95 respirators do not

protect against solvent vapors

(DMSO/Ethanol). Containment

at the source (hood) is the only

validated method for

preventing inhalation of

bioactive dusts.

Eye/Face
Chemical Splash

Goggles(ANSI Z87.1+)

Why: Safety glasses with side

shields are insufficient for

liquid handling. Goggles seal

the orbital area against

splashes that could be

absorbed through the mucous

membranes of the eye.

Body

Tyvek® Lab Coat

(Disposable)+ Poly-coated

Apron

Why: Cotton lab coats absorb

spills, holding the toxin against

the skin. Impervious

disposable materials prevent

"wicking" of hazardous

solutions.

Operational Protocol: Step-by-Step
This workflow is designed to maintain a "Chain of Custody" for the chemical, ensuring it never

leaves containment until neutralized.
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Phase 1: Preparation & Engineering Controls
Verify Airflow: Ensure the Fume Hood or Biological Safety Cabinet (BSC) is operating at face

velocity >100 fpm.

Solvent Segregation: Pre-measure DMSO or Ethanol volumes before introducing the BW
245C vial to the hood to minimize container traffic.

Lining: Place an absorbent, plastic-backed bench liner in the hood to capture micro-spills.

Phase 2: Weighing & Solubilization (The Critical Zone)
Note: BW 245C is often supplied in small quantities (e.g., 5 mg, 10 mg). Reconstituting directly

in the shipping vial is preferred to avoid weighing dust.

Donning: Put on inner gloves, then Tyvek coat, then outer gloves (tucked over coat cuffs).

Vial Opening: Tap the vial gently on the benchtop to settle dust. Open only inside the hood.

Reconstitution:

Add solvent (DMSO/Ethanol) slowly down the side of the vial wall.

CAUTION: Do not vortex with an open lid. Cap tightly and invert gently or vortex.

Scientific Context: BW 245C is soluble in DMSO up to ~25 mg/ml. Ensure complete

dissolution to prevent "hot spots" of concentration [4].

Aliquotting: Dispense stock solution into single-use aliquots (e.g., cryovials) to avoid

repeated freeze-thaw cycles and repeated handling risks.

Phase 3: Disposal & Decontamination[1]
Liquid Waste: Dispose of all BW 245C solutions into a dedicated "Bioactive/Hazardous

Chemical" waste stream. Do not mix with general organic solvents if your facility incinerates

bioactives separately.

Solid Waste: Vials, tips, and the bench liner must go into a solid hazardous waste bin (often

yellow or red bag, depending on facility rules for cytotoxic/potent compounds).
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Doffing:

Remove outer gloves inside the hood and discard.

Remove eyewear and coat.

Remove inner gloves last, peeling from the inside out to avoid touching the exterior.

Wash hands immediately with soap and water (do not use ethanol on skin, as it increases

permeability).

Visualizing the Safety Workflow
The following diagram illustrates the logical flow of safety barriers and decision points.
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Figure 1: Operational workflow emphasizing the containment zone and the dependency of PPE

selection on the initial risk assessment.

Emergency Response
In the event of exposure, immediate action mitigates systemic absorption.

Skin Contact (Liquid):
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Do not scrub. Scrubbing abrades the skin and increases absorption.

Rinse with copious water for 15 minutes.

If DMSO was the solvent, assume systemic absorption. Seek medical evaluation

immediately.

Eye Contact: Flush for 15 minutes using an eyewash station. Hold eyelids open.

Spill Cleanup:

Evacuate the immediate area if dust is airborne.

Don full PPE (including respiratory protection if outside a hood).

Cover liquid spills with absorbent pads.

Clean area with 10% bleach solution (deactivates many organic bioactives) followed by

water.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1668152?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668152?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

